Cas no 1805440-05-4 (4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine
• CAS No: 1805440-05-4
• MF: C₉H₁₀BrF₂NO
• MW: 266.082608699799
• CID: 4804007
• Update Time: 2025-08-05

4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine

• Inchi： 1S/C9H10BrF2NO/c1-5-6(4-10)3-7(14-2)13-8(5)9(11)12/h3,9H,4H2,1-2H3
• InChI Key： CPIPXBGPHLYQFX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)F)C=1C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine

Recent Advances in the Application of 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine (CAS: 1805440-05-4) in Chemical Biology and Pharmaceutical Research

The compound 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine (CAS: 1805440-05-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of pharmaceuticals targeting various diseases. This heterocyclic compound, characterized by its bromomethyl and difluoromethyl functional groups, offers unique reactivity that makes it valuable in medicinal chemistry and drug discovery. Recent studies have highlighted its role in the synthesis of kinase inhibitors, antimicrobial agents, and other therapeutic compounds.

One of the most significant applications of this compound is in the development of kinase inhibitors, where its structural features enable the introduction of critical pharmacophores. Researchers have utilized 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine as a building block to create potent and selective inhibitors for kinases involved in cancer progression. The bromomethyl group serves as an excellent leaving group, facilitating nucleophilic substitution reactions, while the difluoromethyl group enhances the metabolic stability of the resulting compounds.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of this compound in synthesizing a new class of EGFR (Epidermal Growth Factor Receptor) inhibitors. The study reported that derivatives of 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine exhibited improved binding affinity and selectivity compared to earlier generations of inhibitors. The researchers attributed this enhancement to the optimal positioning of the difluoromethyl group, which interacts favorably with hydrophobic pockets in the kinase domain.

Beyond oncology, this compound has shown promise in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters described its use in developing novel antibacterial agents targeting Gram-positive pathogens. The methoxy and methyl groups on the pyridine ring were found to contribute to the compounds' ability to penetrate bacterial cell walls, while the bromomethyl group allowed for further functionalization to improve potency.

The synthetic versatility of 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine has also been explored in radiopharmaceutical development. Researchers have successfully incorporated this scaffold into PET (Positron Emission Tomography) tracer molecules, taking advantage of the bromine atom for potential radiohalogenation. This application opens new possibilities for diagnostic imaging in oncology and neurology.

From a chemical biology perspective, recent work has focused on using this compound as a tool for protein labeling and modification. The reactive bromomethyl group enables selective conjugation with thiol-containing biomolecules, making it valuable for studying protein-protein interactions and developing targeted therapies. A 2024 Nature Chemical Biology publication detailed its use in creating covalent inhibitors for challenging protein targets.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine to improve yield and scalability. Recent process chemistry studies have investigated alternative bromination methods and protective group strategies to address these issues. Additionally, researchers are exploring the environmental impact of brominated intermediates and developing greener alternatives where possible.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-6-methoxy-3-methylpyridine (CAS: 1805440-05-4) continues to demonstrate significant value in pharmaceutical research and development. Its unique combination of functional groups enables diverse applications across multiple therapeutic areas, from oncology to infectious diseases. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.